V-ATPase Subtype Selectivity: >2000-Fold Discrimination Against F-ATPase, P-ATPase, and Na⁺/K⁺-ATPase
Concanamycin A demonstrates exceptional selectivity for vacuolar-type H⁺-ATPase relative to other ATPase families. In direct enzymatic assays, CMA inhibits yeast V-ATPase with an IC₅₀ of 9.2 nM, while F-type ATPase, P-type ATPase, and porcine Na⁺/K⁺-ATPase remain unaffected at concentrations exceeding 20,000 nM, yielding a selectivity window >2,000-fold . This selectivity profile is consistently reported across independent vendor characterizations and distinguishes CMA from many other V-ATPase-targeting probes for which off-target ATPase engagement is less comprehensively quantified.
| Evidence Dimension | V-ATPase selectivity vs. F-ATPase, P-ATPase, Na⁺/K⁺-ATPase |
|---|---|
| Target Compound Data | IC₅₀ (yeast V-ATPase) = 9.2 nM; IC₅₀ (F-ATPase) > 20,000 nM; IC₅₀ (P-ATPase) > 20,000 nM; IC₅₀ (porcine Na⁺/K⁺-ATPase) > 20,000 nM |
| Comparator Or Baseline | Baseline: F-type, P-type, and Na⁺/K⁺-ATPase families (IC₅₀ > 20,000 nM) |
| Quantified Difference | Selectivity ratio > 2,175-fold (V-ATPase vs. each comparator ATPase family) |
| Conditions | Enzymatic ATPase activity assays using yeast V-ATPase; F-ATPase; P-ATPase; porcine Na⁺/K⁺-ATPase (Tocris datasheet) |
Why This Matters
This selectivity ensures that observed cellular phenotypes (e.g., lysosomal deacidification, autophagy blockade) can be attributed specifically to V-ATPase inhibition rather than collateral disruption of mitochondrial or ion-transport ATPases, a critical consideration for experimental reproducibility and data interpretation.
